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Compound of Interest

Compound Name: Diphenylphosphine

Cat. No.: B032561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of

diphenylphosphine, with a focus on its molecular characteristics. Detailed experimental

protocols for its synthesis and diagrams illustrating its primary reaction pathways are included

to support advanced research and development applications.

Core Properties of Diphenylphosphine
Diphenylphosphine, also known as diphenylphosphane, is an organophosphorus compound

with the formula (C₆H₅)₂PH.[1] It presents as a colorless, foul-smelling liquid that is readily

oxidized in air.[1] This compound is a critical precursor for various organophosphorus ligands

utilized in catalysis.[1]

The fundamental molecular and physical properties of diphenylphosphine are summarized in

the table below for easy reference and comparison.
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Property Value

Chemical Formula C₁₂H₁₁P

Molecular Weight 186.19 g/mol [1][2][3][4]

Percent Composition C: 77.41%, H: 5.96%, P: 16.64%[5]

Appearance Colorless liquid[1]

Density 1.07 g/cm³ at 25 °C[1][4]

Boiling Point 280 °C (536 °F; 553 K)[1][4]

Solubility in Water Insoluble[1]

CAS Number 829-85-6[1][2][4]

Experimental Protocols
The synthesis of diphenylphosphine can be achieved through various methods. Provided

below is a detailed methodology for a common laboratory-scale synthesis from sodium

diphenylphosphide.

This protocol is adapted from a procedure involving the reaction of diphenyl phosphorus

chloride with sodium metal.[6]

Materials:

Sodium metal (4.6 g, 0.2 g atom)

Anhydrous dioxane (150 ml)

Diphenyl phosphorus chloride (22 g, 0.1 mol)

Anhydrous ethanol (30 ml)

Water (25 ml)

Diethyl ether
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Apparatus:

100 ml three-necked, round-bottomed flask

Reflux condenser

Dropping funnel

Nitrogen inlet

Heating mantle

Magnetic stirrer

Separatory funnel

Distillation apparatus

Procedure:

A suspension of sodium "sand" (4.6 g) in 100 ml of anhydrous dioxane is prepared in the

reaction flask under a nitrogen atmosphere.

The suspension is heated to 65-70 °C with stirring.

A solution of diphenyl phosphorus chloride (22 g) in 50 ml of anhydrous dioxane is added

dropwise from the dropping funnel over a period of 1 hour.

After the addition is complete, the reaction mixture is heated to reflux (approximately 100 °C)

and maintained for 4 hours, or until all the sodium has been consumed.

The mixture is then cooled to 10 °C.

30 ml of anhydrous ethanol is added dropwise, followed by the addition of 25 ml of water to

dissolve the sodium chloride precipitate.

The organic layer is separated using a separatory funnel. The aqueous layer is extracted

with diethyl ether.
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The organic layers are combined, dried over a suitable drying agent (e.g., anhydrous

magnesium sulfate), and the solvent is removed.

The resulting crude product is purified by vacuum distillation to yield diphenylphosphine
(typical yield: 14.14 g, 76%).[6]

Chemical Reactivity and Pathways
Diphenylphosphine is a versatile intermediate in organophosphorus chemistry. Its reactivity is

centered around the phosphorus-hydrogen bond and the lone pair of electrons on the

phosphorus atom.

The following diagram illustrates the synthesis of diphenylphosphine from triphenylphosphine

and highlights its fundamental reactions, including oxidation and deprotonation to form key

derivatives.
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Caption: Synthesis of diphenylphosphine and its primary reactivity pathways.

Diphenylphosphine and its derivatives are effective nucleophiles. They can add to carbon-

heteroatom double bonds, a reaction that is fundamental to the synthesis of more complex

organophosphorus compounds.
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Caption: Nucleophilic addition of diphenylphosphine to benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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